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Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for

Octanal-d4. The information presented is based on the safety data sheet (SDS) for Octanal, as

the deuterated form is expected to have nearly identical chemical and toxicological properties.

This document is intended to provide guidance for laboratory personnel and professionals in

drug development on the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
Octanal-d4, a deuterated aldehyde, shares its fundamental physical and chemical

characteristics with its non-deuterated counterpart, Octanal. It is a colorless to pale yellow

liquid with a distinct fruity or fatty odor.[1][2] Key quantitative properties are summarized in the

table below for easy reference.
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Property Value References

Molecular Formula C₈H₁₂D₄O [3][4]

Molecular Weight 132.26 g/mol (approx.) [3][4][5]

Boiling Point 171 °C [1][2][4][6]

Melting Point 12-15 °C [1][2][4][6]

Flash Point 51-54 °C (124-129 °F) [1][2][3][6][7]

Density 0.821-0.830 g/cm³ at 20°C [1][2][6]

Vapor Pressure 2 mm Hg at 20 °C [1]

Water Solubility Slightly soluble (0.21 g/L) [1]

Refractive Index 1.417-1.425 at 20°C [1]

Explosive Limits 1.0 - 6.5% (V) [1]

Hazard Identification and Classification
Octanal-d4 is classified as a hazardous substance. It is a flammable liquid and vapor and can

cause skin and serious eye irritation.[8][9] The material may also be harmful if swallowed, with

a risk of causing lung damage through aspiration.[9]

GHS Classification:

Flammable liquids - Category 3[7][8]

Skin Corrosion/Irritation - Category 2[8]

Serious Eye Damage/Eye Irritation - Category 2[8]

Hazard Statements:

H226: Flammable liquid and vapor.[7]

Causes skin irritation.[8]
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Causes serious eye irritation.[8]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with Octanal-d4 to minimize

exposure and ensure a safe laboratory environment.

3.1. Handling Procedures

Ventilation: Always handle Octanal-d4 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of vapors.[3][8]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

sources of ignition.[7][8][10] Use only non-sparking tools and take precautionary measures

against static discharge.[8][10]

Personal Contact: Avoid contact with skin, eyes, and clothing.[6] Do not ingest or inhale.[8]

Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[6]

3.2. Storage Conditions

Container: Keep the container tightly closed in a dry and well-ventilated place.[6][10]

Temperature: Store in a cool place, refrigerated if necessary to maintain quality.[1][4][8] The

recommended storage temperature is below +30°C.[1][4]

Incompatible Materials: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[1][4][8]

Flammability: Store in a designated flammables area.[8]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Octanal-d4 to

prevent exposure.
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PPE Type Specifications References

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

larger quantities.

[6][11]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing to prevent

skin contact.

[6][8]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH/MSHA-approved

respirator with an organic

vapor cartridge. For higher

concentrations, a self-

contained breathing apparatus

(SCBA) may be necessary.

[8][12]

The following diagram illustrates the logical workflow for selecting the appropriate level of

Personal Protective Equipment (PPE).
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Assess Potential for Exposure

Respiratory Hazard Present?

Skin/Eye Contact Likely?

No

Level B PPE:
- SCBA

- Chemical Resistant Suit

Yes
(High Concentration/

Poor Ventilation)

Level D PPE:
- Standard Lab Coat

- Safety Glasses
- Gloves

No

Level C PPE:
- Chemical Resistant Clothing

- Goggles/Face Shield
- Respirator

Yes

Proceed with Work

Click to download full resolution via product page

Caption: PPE Selection Workflow for Octanal-d4 Handling.
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First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

5.1. First-Aid Measures

Exposure Route First-Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[6]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Seek

medical attention if irritation

develops.

[6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

[9]

5.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]
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Specific Hazards: The vapor may travel a considerable distance to a source of ignition and

flash back.[8] Containers may explode when heated.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

5.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Use personal protective

equipment. Avoid breathing vapors, mist or gas.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3][6]

Containment and Cleanup: Contain the spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local regulations.[3]

The following diagram outlines the emergency response workflow for an accidental spill of

Octanal-d4.
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Caption: Emergency Spill Response Workflow for Octanal-d4.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1][4][8]

Possibility of Hazardous Reactions: Aldehydes can undergo self-condensation or

polymerization, which are exothermic reactions often catalyzed by acid.[10] They are also

readily oxidized to form carboxylic acids.[10]

Conditions to Avoid: Heat, flames, and sparks.[8]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[1][4][8]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide and carbon dioxide.[8]

Toxicological and Ecological Information
7.1. Toxicological Information

The toxicological properties of Octanal have not been fully investigated.[8] However, available

data indicates the following:

Test Result Species References

Oral LD50 5630 mg/kg Rat [9]

Dermal LD50 6350 mg/kg Rabbit [9]

Skin Irritation Mild irritant Rabbit [9]

Eye Irritation Mild irritant Rabbit [9]

7.2. Ecological Information

Octanal is toxic to aquatic organisms and may cause long-term adverse effects in the aquatic

environment.[8][9] It is important to prevent its release into waterways.[3][6] Due to its low

water solubility, it is not likely to be mobile in the environment.[8]
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Disposal Considerations
Waste materials should be disposed of in accordance with local, regional, and national

regulations.[3] It is recommended to use a licensed professional waste disposal service.[3]

Contaminated packaging should be disposed of as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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